204190-49-8(4-tert-Butylsulfonylcalix4arene),B2312

4-tert-Butylsulfonylcalix4arene Properties

Names and Identifiers

- 4-tert-butylsulfonylcalix[4]arene
- 4-TERT-BUTYLSULFONYL-CALIX[4]ARENE
- p-tert-butylsulfonylcalix[4]arene
- B2312
- Tetra-tert-butyl(tetrahydroxy)tetrasulfonylcalix[4]arene
- 2,2'-Sulfonyl-6',2''-sulfonyl-6'',2'''-sulfonyl-6,6'''-sulfonyltetrakis(4-tert-butylphenol)
- 5,11,17,23-tetratert-butyl-2,2,8,8,14,14,20,20-octaoxo-2lambda6,8lambda6,14lambda6,20lambda6-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
- 5,11,17,23-TETRA-TERT-BUTYL-25,26,27,28-TETRAHYDROXY-2??,8??,14??,20??-TETRATHIAPENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-DODECAEN-2,2,8,8,14,14,20,20-OCTONE
- T70535
- 15,35,55,75-Tetra-tert-butyl-12,32,52,72-tetrahydroxy-2,4,6,8-tetrathia-1,3,5,7(1,3)-tetrabenzenacyclooctaphane 2,2,4,4,6,6,8,8-octaoxide
- 204190-49-8
- AKOS037647927
- 2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, 5,11,17,23-tetrakis(1,1-dimethylethyl)-, 2,2,8,8,14,14,20,20-octaoxide
- DTXSID10466017
- BOLKLFFOYGXSKT-UHFFFAOYSA-N
- AS-75341
- MFCD06797060
- MDL： MFCD06797060
- InChIKey： BOLKLFFOYGXSKT-UHFFFAOYSA-N
- Inchi： 1S/C40H48O12S4/c1-37(2,3)21-13-25-33(41)26(14-21)54(47,48)28-16-23(39(7,8)9)18-30(35(28)43)56(51,52)32-20-24(40(10,11)12)19-31(36(32)44)55(49,50)29-17-22(38(4,5)6)15-27(34(29)42)53(25,45)46/h13-20,41-44H,1-12H3
- SMILES： S1(C2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])S(C2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])S(C2=C(C(=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])S(C2=C(C1=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])(=O)=O)O[H])(=O)=O)O[H])(=O)=O)O[H])(=O)=O

Computed Properties

Exact Mass: 848.20300
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 4
Monoisotopic Mass: 848.20286166g/mol
Heavy Atom Count: 56
Complexity: 1530
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 251

Experimental Properties

LogP: 11.66680
PSA: 251.00000

4-tert-Butylsulfonylcalix4arene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0029ST-1g	2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, 5,11,17,23-tetrakis(1,1-dimethylethyl)-, 2,2,8,8,14,14,20,20-octaoxide	204190-49-8	>98.0%(HPLC)	1g	$210.00
A2B Chem LLC	AB05213-1g	4-tert-Butylsulfonylcalix[4]arene	204190-49-8	>98.0%(HPLC)	1g	$175.00
Aaron	AR002A15-100mg	2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, 5,11,17,23-tetrakis(1,1-dimethylethyl)-, 2,2,8,8,14,14,20,20-octaoxide	204190-49-8	95%	100mg	$57.00	2025-01-21
abcr	AB249619-1 g	4-tert-Butylsulfonylcalix[4]arene, 98%; .	204190-49-8	98%	1 g	€230.70	2023-07-20
Ambeed	A752586-100mg	15,35,55,75-Tetra-tert-butyl-12,32,52,72-tetrahydroxy-2,4,6,8-tetrathia-1,3,5,7(1,3)-tetrabenzenacyclooctaphane 2,2,4,4,6,6,8,8-octaoxide	204190-49-8	95%	100mg	$73.0	2025-02-27
AstaTech	T70535-0.25/G	4-TERT-BUTYLSULFONYLCALIX[4]ARENE	204190-49-8	98%	0.25g	$160	2023-09-19
Chemenu	CM556956-250mg	4-tert-Butylsulfonylcalix[4]arene	204190-49-8	95%+	250mg	$71
eNovation Chemicals LLC	Y1054988-1g	2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, 5,11,17,23-tetrakis(1,1-dimethylethyl)-, 2,2,8,8,14,14,20,20-octaoxide	204190-49-8	98.0%	1g	$300	2022-09-08
TRC	B810433-10mg	4-tert-Butylsulfonylcalix[4]arene	204190-49-8		10mg	$ 50.00	2022-06-06
AN HUI ZE SHENG Technology Co., Ltd.	B2312-1G	4-tert-Butylsulfonylcalix[4]arene	204190-49-8	98%	1g	￥1510.00	2023-09-15

4-tert-Butylsulfonylcalix4arene Synthesis

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Cas no 204190-49-8 (4-tert-Butylsulfonylcalix4arene)

4-tert-Butylsulfonylcalix4arene Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-tert-Butylsulfonylcalix4arene Pricemore >>

4-tert-Butylsulfonylcalix4arene Synthesis

4-tert-Butylsulfonylcalix4arene Suppliers

4-tert-Butylsulfonylcalix4arene Related Literature

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